Cas no 1206640-82-5 (1-(difluoromethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-(difluoromethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1206640-82-5
• MF: C₁₀H₁₅BF₂N₂O₂
• MW: 244.046109437943
• MDL: MFCD17011852
• CID: 1023769
• PubChem ID: 49757986
• Update Time: 2025-05-20

1-(difluoromethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(Difluoromethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-(difluoromethyl)-1H-pyrazole-4-boronic acid pinacol ester
• 1-(difluoromethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• 1-(Difluoromethyl)pyrazole-4-boronic acid pinacol ester
• SACVSUQLLHEZLY-UHFFFAOYSA-N
• C10H15BF2N2O2
• BCP11692
• 1-(DIFLUOROMETHYL)-4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-PYRAZOLE
• SY035785
• AK102524
• AB0
• 1-(difluoromethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• MDL： MFCD17011852
• Inchi： 1S/C10H15BF2N2O2/c1-9(2)10(3,4)17-11(16-9)7-5-14-15(6-7)8(12)13/h5-6,8H,1-4H3
• InChI Key： SACVSUQLLHEZLY-UHFFFAOYSA-N
• SMILES： FC(N1C=C(B2OC(C)(C)C(C)(C)O2)C=N1)F

Computed Properties

• Exact Mass: 244.11900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• Topological Polar Surface Area: 36.3

Experimental Properties

• PSA: 36.28000
• LogP: 1.57740

Additional information on 1-(difluoromethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Introduction to 1-(difluoromethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1206640-82-5)

1-(difluoromethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1206640-82-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, often referred to as DFM-TMDP, is characterized by its unique structural features, which include a difluoromethyl group and a tetramethyl-1,3,2-dioxaborolane moiety. These structural elements endow the compound with a range of properties that make it an attractive candidate for various applications, particularly in drug discovery and materials development.

The difluoromethyl group in DFM-TMDP is known for its ability to enhance the metabolic stability and bioavailability of molecules. This is particularly important in the context of drug development, where compounds often face challenges related to rapid metabolism and poor solubility. The presence of the difluoromethyl group can significantly improve these properties, making DFM-TMDP a valuable scaffold for the design of novel therapeutic agents.

The tetramethyl-1,3,2-dioxaborolane moiety in DFM-TMDP is another key feature that contributes to its utility. This boron-containing functional group is widely used in Suzuki-Miyaura coupling reactions, which are fundamental to the synthesis of complex organic molecules. The dioxaborolane moiety provides a stable and reactive boron source that can be readily introduced into target molecules, facilitating the construction of diverse chemical structures. This makes DFM-TMDP an essential building block in synthetic chemistry.

In recent years, significant advancements have been made in understanding the biological activity and potential therapeutic applications of compounds similar to DFM-TMDP. For instance, studies have shown that difluoromethylated pyrazoles can exhibit potent antiviral and anticancer activities. One notable example is the use of difluoromethylated pyrazoles as inhibitors of viral proteases, which are critical for the replication of several viruses, including HIV and hepatitis C virus (HCV). These findings highlight the potential of DFM-TMDP-derived compounds in developing new antiviral therapies.

In addition to antiviral applications, DFM-TMDP-based compounds have also shown promise in cancer research. The unique combination of the difluoromethyl group and the dioxaborolane moiety can lead to the development of molecules with enhanced selectivity and reduced toxicity. For example, recent studies have demonstrated that certain difluoromethylated pyrazoles can selectively target cancer cells while sparing normal cells. This selective cytotoxicity is crucial for minimizing side effects and improving treatment outcomes.

The versatility of DFM-TMDP extends beyond medicinal chemistry into materials science. The boron-containing dioxaborolane moiety can be used to synthesize advanced materials with unique properties. For instance, boron-based polymers derived from compounds like DFM-TMDP have been explored for their potential applications in electronics and energy storage. These materials exhibit high thermal stability and mechanical strength, making them suitable for use in high-performance devices.

In conclusion, 1-(difluoromethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1206640-82-5) is a multifaceted compound with a wide range of potential applications. Its unique structural features make it an attractive candidate for drug discovery and materials development. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in both academic and industrial settings.